(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide

• CAS No.: 17760-78-0
• Molecular Formula: C30H32BrOP
• Molecular Weight: 519.5 g/mol
• IUPAC Name: [2-(1-adamantyl)-2-oxoethyl]-triphenylphosphanium;bromide
• InChI: InChI=1S/C30H32OP.BrH/c31-29(30-19-23-16-24(20-30)18-25(17-23)21-30)22-32(26-10-4-1-5-11-26,27-12-6-2-7-13-27)28-14-8-3-9-15-28;/h1-15,23-25H,16-22H2;1H/q+1;/p-1
• InChI Key: ICYRLCCBAMEKOR-UHFFFAOYSA-M
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)C[P+](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6.[Br-]

Description

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide is a chemical compound with the molecular formula C30H32BrOP and a molecular weight of 519.467 g/mol . It is a member of the triphenylphosphonium family, which is known for its applications in various fields of chemistry and biology.

Preparation Methods

The synthesis of (2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide typically involves the reaction of adamantan-1-yl derivatives with triphenylphosphine and a suitable brominating agent. The reaction conditions often require a solvent such as dichloromethane and a catalyst to facilitate the reaction . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromide ion in the compound can be substituted with other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug delivery systems.

Industry: It is used in the development of advanced materials and as a precursor for other chemical compounds.

Mechanism of Action

The mechanism of action of (2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate biochemical pathways by binding to specific sites on these targets, leading to changes in their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

(2-(Adamantan-1-yl)-2-oxoethyl)triphenylphosphonium bromide can be compared with other similar compounds, such as:

Triphenylphosphonium derivatives: These compounds share the triphenylphosphonium core structure but differ in their substituents, leading to variations in their chemical and biological properties.

Adamantane derivatives: These compounds contain the adamantane moiety and are known for their stability and unique chemical reactivity.